3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide

• Molecular Formula: C14H11BrN2OS
• Molecular Weight: 335.22 g/mol
• IUPAC Name: 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide
• InChI: InChI=1S/C14H11BrN2OS/c1-8-9(2)19-14(12(8)7-16)17-13(18)10-4-3-5-11(15)6-10/h3-6H,1-2H3,(H,17,18)
• InChI Key: CHBPITNNGOXRNS-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC(=CC=C2)Br)C

Description

3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide, also known as BCTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide acts as a TRPV1 channel modulator by binding to a specific site on the channel protein, leading to the inhibition of its activity. This results in the attenuation of pain sensation and the regulation of body temperature. In cancer cells, 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide induces cell cycle arrest and apoptosis by activating the p53 pathway and suppressing the Akt/mTOR pathway.
Biochemical and Physiological Effects:
3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide has been shown to have various biochemical and physiological effects, including the inhibition of TRPV1 channel activity, the induction of apoptosis and cell cycle arrest in cancer cells, and the regulation of body temperature. 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide has also been found to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide has several advantages for lab experiments, such as its high potency and selectivity towards the TRPV1 channel, making it a useful tool compound for studying TRPV1 channel function. However, 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide research, including the development of more potent and selective TRPV1 modulators, the investigation of 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide's potential therapeutic applications in inflammatory and oxidative stress-related diseases, and the exploration of its mechanism of action in cancer cells. Moreover, the use of 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide as a tool compound in drug discovery may lead to the identification of novel TRPV1 modulators with therapeutic potential.

Synthesis Methods

3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide can be synthesized through a multistep process involving the reaction of 3-bromoaniline with 3-cyano-4,5-dimethylthiophene-2-carboxylic acid, followed by the coupling of the resulting intermediate with benzoyl chloride. The final product is obtained through purification and recrystallization steps.

Scientific Research Applications

3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide has been extensively studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide has been found to modulate the activity of the transient receptor potential vanilloid 1 (TRPV1) channel, which plays a crucial role in pain sensation and thermoregulation. 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide has also been shown to inhibit the proliferation and induce apoptosis of cancer cells, making it a promising candidate for cancer therapy. Moreover, 3-bromo-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide has been used as a tool compound in drug discovery to identify novel TRPV1 modulators.